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Compound of Interest

Compound Name: Chlorthal-dimethyl-d6

Cat. No.: B12396619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Chlorthal-
dimethyl-d6, a deuterated form of the herbicide Chlorthal-dimethyl. While specific safety data

for the deuterated compound is limited, its safety profile is considered analogous to its non-

deuterated counterpart. This document compiles available data on Chlorthal-dimethyl to guide

safe handling, storage, and emergency procedures in a research and development setting.

Chlorthal-dimethyl-d6 is primarily utilized as a tracer and an internal standard in quantitative

analyses such as NMR, GC-MS, or LC-MS.[1]

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Chlorthal-dimethyl is

fundamental to its safe handling. The following table summarizes key data points.
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Property Value Reference

Chemical Formula C10H6Cl4O4 [2][3]

Molar Mass 331.95 g/mol [3]

Appearance
Colorless to grey crystalline

powder
[3]

Melting Point 156 °C (313 °F; 429 K)

Boiling Point 345 °C (653 °F) [3]

Water Solubility 0.5 mg/L at 25 °C [4][5]

Vapor Pressure 0.33 mPa at 25 °C [4]

Toxicological Data
Toxicological data is crucial for assessing potential health risks. The following table summarizes

acute toxicity data for Chlorthal-dimethyl.

Metric Value Species Route Reference

LD50 >3,000 mg/kg Rat Oral [6]

LD50 >5,000 mg/kg Rat Oral [7][8]

LD50 >10,000 mg/kg
Rabbit, Beagle

Dog
Oral [4]

LD50 >2,000 mg/kg Rat Dermal [6][7][8]

LC50 (4hr) >4.5 mg/L Rat Inhalation [6][8]

Chlorthal-dimethyl is classified as practically nontoxic (Toxicity Class IV) by the U.S. EPA.[4] It

is a mild eye and skin irritant but is not considered a skin sensitizer.[4][5][7] However, there is

some evidence to suggest it is a suspected carcinogen.[5] The Australian Pesticides and

Veterinary Medicines Authority (APVMA) has cancelled the registration and use of all products

containing chlorthal dimethyl due to immediate risks to human health, particularly for unborn

babies via maternal exposure.
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Hazard Identification and Classification
While some safety data sheets classify Chlorthal-dimethyl as not a hazardous substance or

mixture[2], others classify it as hazardous, causing skin and serious eye irritation.[6] It is also

described as toxic to aquatic life with long-lasting effects.[7]

GHS Hazard Statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H411: Toxic to aquatic life with long lasting effects.[7]

Experimental Protocols and Safe Handling
Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)
When handling Chlorthal-dimethyl-d6, appropriate personal protective equipment must be

worn.

PPE Specification

Eye Protection
Safety goggles with side-shields or a face

shield.[2]

Hand Protection
Chemically resistant gloves (e.g., nitrile rubber).

[2]

Body Protection Laboratory coat or impervious clothing.[2]

Respiratory Protection
A suitable respirator should be used if ventilation

is inadequate or if dust is generated.[2]

Spill Response Protocol
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In the event of a spill, the following workflow should be initiated to ensure a safe and effective

cleanup.
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Don Appropriate PPE

No

Notify EHS & Supervisor Cleanup by Trained
Personnel Only
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Dispose of Waste
per Regulations

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a Chlorthal-dimethyl-d6 spill.

Experimental Protocol for Spill Cleanup:

Evacuate and Secure: For large spills, evacuate the immediate area and inform your

supervisor and the institutional Environmental Health and Safety (EHS) office.[2]

Ventilate: Ensure the area is well-ventilated.[2]

Containment: For liquid spills, absorb the solution with an inert, finely-powdered liquid-

binding material such as diatomite or universal binders.[2] For solid spills, sweep up the

material, avoiding dust formation.[9]

Decontamination: Scrub the affected surfaces and equipment with alcohol.[2]

Disposal: Place all contaminated materials into a suitable, sealed container for disposal by a

licensed professional waste disposal service.[6]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol Reference

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[2]

Skin Contact

Immediately wash the affected

skin with plenty of soap and

water. Remove contaminated

clothing and shoes. Seek

medical attention if irritation

develops or persists.

[2]

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen or cardiopulmonary

resuscitation (CPR) if

necessary. Avoid mouth-to-

mouth resuscitation. Seek

immediate medical attention.

[2]

Ingestion

Do NOT induce vomiting.

Wash out the mouth with

water. Seek immediate medical

attention.

[2]

Storage and Stability
Proper storage is essential for maintaining the chemical's integrity and preventing hazardous

situations.
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Condition Recommendation Reference

Temperature

Store in a cool, well-ventilated

area. Recommended storage

temperature is 4°C. For

solutions in solvent, store at

-80°C for up to 6 months or

-20°C for up to 1 month.

[2]

Container Keep container tightly sealed. [2]

Incompatible Materials
Strong acids/alkalis and strong

oxidizing/reducing agents.
[2]

Conditions to Avoid
Direct sunlight and sources of

ignition.
[2]

Chemical Stability
Stable under recommended

storage conditions.
[2]

Logical Relationship of Safety Procedures
The following diagram illustrates the logical flow of safety considerations when working with

Chlorthal-dimethyl-d6.
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Caption: Logical flow of safety procedures for Chlorthal-dimethyl-d6.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug

development professionals can mitigate the risks associated with the handling and use of

Chlorthal-dimethyl-d6 in a laboratory setting. Always consult your institution's specific safety

protocols and the most current Safety Data Sheet before commencing any work with this

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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